Cas no 116903-46-9 (1-Ethoxy-4-(2-p-tolylethynyl)benzene)

• Product Name: 1-Ethoxy-4-(2-p-tolylethynyl)benzene
• CAS No: 116903-46-9
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• MDL: MFCD01817758
• CID: 131397
• PubChem ID: 1203167
• Update Time: 2025-04-19

1-Ethoxy-4-(2-p-tolylethynyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxy-4-(p-tolylethynyl)benzene
• 1-Ethoxy-4-[2-(4-methylphenyl)ethynyl]benzene
• 1-ETHOXY-4-(2-P-TOLYLETHYNYL)BENZENE
• Benzene,1-ethoxy-4-[2-(4-methylphenyl)ethynyl]-
• 1-(2-(4-Ethoxyphenyl)ethynyl)-4-methylbenzene
• 1-Ethoxy-4-[(4-methylphenyl)ethynyl]benzene
• 4-Ethoxy-4-methyl-diphenylacetylene
• AS04558
• 1-ethoxy-4-[2-(p-tolyl)ethynyl]benzene
• 1-Ethoxy-4-[(4-methylphenyl)ethynyl]-benzene
• 903E
• SCHEMBL4801213
• AKOS022177301
• DS-13539
• A893484
• AB91807
• MFCD01817758
• E1342
• 116903-46-9
• CS-W012873
• DTXSID80360937
• FT-0687694
• SY111050
• Benzene, 1-ethoxy-4-[2-(4-methylphenyl)ethynyl]-
• AG-690/13701574
• DB-027403
• DURDZFYGFXPFAV-UHFFFAOYSA-N
• 1-Ethoxy-4-(2-p-tolylethynyl)benzene

• MDL： MFCD01817758
• Inchi： 1S/C17H16O/c1-3-18-17-12-10-16(11-13-17)9-8-15-6-4-14(2)5-7-15/h4-7,10-13H,3H2,1-2H3
• InChI Key： DURDZFYGFXPFAV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C#CC2C=CC(C)=CC=2)=CC=1

Computed Properties

• Exact Mass: 236.12000
• Monoisotopic Mass: 236.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.6

Experimental Properties

• Color/Form: No data available
• Density: 1.06
• Melting Point: 106.0 to 110.0 deg-C
• Boiling Point: 365.6±35.0 °C at 760 mmHg
• Flash Point: 172.3±21.7 °C
• Refractive Index: 1.587
• PSA: 9.23000
• LogP: 3.79350

1-Ethoxy-4-(2-p-tolylethynyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons